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Compound of Interest

Compound Name: 1-Octanol

Cat. No.: B028484 Get Quote

This guide provides comprehensive safety information, handling procedures, and storage

requirements for 1-octanol, intended for researchers, scientists, and professionals in drug

development. All data is derived from safety data sheets (SDS) and scientific resources.

Chemical and Physical Properties
1-Octanol is a clear, colorless liquid with a characteristic floral or fatty-citrus odor.[1][2][3] It is a

fatty alcohol that is sparingly soluble in water but miscible with many organic solvents, including

alcohol, ether, and chloroform.[1][4][5]
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Property Value Source(s)

Molecular Formula C₈H₁₈O [6][7]

Molar Mass 130.23 g/mol [6][7]

Appearance Colorless liquid [1][2]

Odor Characteristic aromatic/floral [1][2][3]

Boiling Point 195 - 196 °C [1][4][8]

Melting Point -16 to -15 °C [1][4][8]

Density 0.824 - 0.827 g/cm³ at 20-25°C [1][4][5][9]

Vapor Density ~4.5 (Air = 1) [1][10]

Solubility in Water Insoluble or not miscible [1][3][4][10]

Solubility (Other)
Soluble in alcohol, ether,

chloroform
[2][4]

Hazard Identification and Classification
1-Octanol is classified as a combustible liquid that can cause serious eye irritation and may be

harmful if swallowed.[2][9][10] It is also recognized as being harmful to aquatic life with long-

lasting effects.[6][10][11]
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Hazard
Classification

GHS Code Description Source(s)

Flammable Liquids Category 4
H227: Combustible

liquid
[2][9]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2][9]

Serious Eye Irritation Category 2/2A
H319: Causes serious

eye irritation
[2][6][9][11]

Skin Irritation Category 2
H315: Causes skin

irritation
[2][10]

Aquatic Hazard

(Chronic)
Category 3

H412: Harmful to

aquatic life with long

lasting effects

[6][11]

NFPA 704 Rating HMIS Rating

Health (Blue) 1-2 Health 2

Flammability (Red) 2 Flammability 2

Instability (Yellow) 0 Physical Hazard 0

Source:[1][2] Source:[1]

Safe Handling Protocols
Proper handling of 1-octanol is critical to minimize exposure and prevent accidents. This

involves a combination of engineering controls, appropriate personal protective equipment, and

stringent hygiene practices.

Ventilation: Operations should be conducted in well-ventilated areas.[1][12] Use local

exhaust ventilation or other engineering controls to maintain airborne concentrations of vapor

below occupational exposure limits.[1] Explosion-proof ventilation systems and equipment

are recommended.[12]
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Eye Wash Stations and Safety Showers: Emergency eye wash fountains and safety showers

must be readily available in the immediate vicinity of any handling or use area.[1]

A risk assessment should precede the handling of 1-octanol to determine the necessary PPE.

Eye and Face Protection: Wear chemical safety goggles or glasses with side protection.[1]

[11]

Skin Protection: Chemical-resistant gloves (tested according to EN 374) and protective

clothing are required to prevent skin contact.[1][2][11]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations at a safe level, an approved respirator must be worn.[1]

Do not eat, drink, or smoke in areas where 1-octanol is handled or stored.[1][2][12]

Wash hands thoroughly after handling the substance, before breaks, and at the end of the

workday.[1][2][11]

Contaminated clothing should be removed immediately and washed before reuse.[6][10]

Storage Requirements
Correct storage procedures are essential for maintaining the chemical's stability and preventing

hazardous situations.

General Storage: Store in a cool, dry, and well-ventilated area.[1][10][12]

Container: Keep containers tightly sealed to prevent vapor leakage.[1][11]

Ignition Sources: Store away from all sources of ignition, including open flames, hot

surfaces, sparks, and direct sunlight.[1][12] Smoking is strictly prohibited in storage areas.

[12]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and acid chlorides.

[2][4][12]
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Static Discharge: Take precautionary measures against electrostatic discharges. Proper

grounding procedures should be followed.[1][13]

Workflow for Safe 1-Octanol Handling & Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.flinnsci.com/sds_561-1-octanol/sds_561/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Octanol
https://www.chembk.com/en/chem/1-Octanol
https://www.nbinno.com/article/flavor-and-fragrance-ingredients/understanding-the-properties-and-safety-of-1-octanol-a-comprehensive-guide-mh
https://www.chemos.de/import/data/msds/GB_en/111-87-5-A0000757-GB-en.pdf
https://en.wikipedia.org/wiki/1-Octanol
https://pilgaard.info/Alcohols/1-Octanol/Physicals.htm
https://www.agilent.com/cs/library/msds/WRK-120P_NAEnglish.pdf
https://westliberty.edu/health-and-safety/files/2010/02/1-Octanol.pdf
https://www.carlroth.com/medias/SDB-4439-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTY0MTB8YXBwbGljYXRpb24vcGRmfGFHWmhMMmcyTkM4NU1UZ3hOemcxTlRnM056UXlMMU5FUWw4ME5ETTVYMDFVWDBWT0xuQmtaZ3w5MWNmODVhNmFjNTBiZDcwN2JmMzg4Y2U1YjAzNWMyZjIxNDYwNzU0MDZhOWJmY2EyY2I1ODU2MTYxZjViNjEw
https://www.chemicalbook.com/article/how-to-use-1-octanol-correctly.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2101-1-81.pdf
https://www.benchchem.com/product/b028484#1-octanol-safety-data-sheet-handling-and-storage-precautions
https://www.benchchem.com/product/b028484#1-octanol-safety-data-sheet-handling-and-storage-precautions
https://www.benchchem.com/product/b028484#1-octanol-safety-data-sheet-handling-and-storage-precautions
https://www.benchchem.com/product/b028484#1-octanol-safety-data-sheet-handling-and-storage-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b028484?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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